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Compound of Interest

Compound Name: 4-Methylphenylsulfonylurea

Cat. No.: B041070

This guide provides comprehensive safety, handling, and disposal protocols for 4-
Methylphenylsulfonylurea (CAS No. 1694-06-0), a compound utilized in pharmaceutical
research and development. Adherence to these procedures is critical for ensuring laboratory
safety and minimizing environmental impact.

Hazard Identification and Physicochemical
Properties

4-Methylphenylsulfonylurea is a white to off-white crystalline powder. While comprehensive
toxicological data is not available, it is presumed to be hazardous and may cause irritation to
the eyes, skin, and respiratory tract.[1] It is crucial to handle this compound with care,
assuming it has the potential for adverse health effects.

Physicochemical Data of 4-Methylphenylsulfonylurea and Related Compounds
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4- Glibenclamide (Related
Property

Methylphenylsulfonylurea Sulfonylurea)
CAS Number 1694-06-0[1] 10238-21-8
Molecular Formula CsH10N203S[1] C23H28CIN30sS[2]
Molecular Weight 214.24 g/mol [3] 494.00 g/mol [2]

White to off-white crystalline White to off-white crystalline
Appearance

powder[1] powder[2]
Melting Point 196-198 °CJ3] Not specified
Water Solubility 777.9 mg/L (at 37 °C)[4] Practically insoluble
LD50/LC50 Not available[1] Not specified

Solubility of Related Sulfonylurea Compounds in Common Laboratory Solvents

Solvent

Glibenclamide Solubility

Dimethyl sulfoxide (DMSO)

Soluble

Dimethylformamide (DMF)

Soluble[5]

Ethanol Slightly soluble[5]
Methanol Slightly soluble[5]
Acetone Slightly soluble[5]
Water Practically insoluble[5]

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling 4-Methylphenylsulfonylurea to

ensure the appropriate level of PPE is selected. The following are the minimum recommended

PPE:

o Eye and Face Protection: Wear chemical safety goggles with side shields or a full-face

shield.[6]
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o Skin Protection:
o Gloves: Use chemical-resistant gloves (e.g., nitrile rubber).
o Lab Coat: A lab coat or chemical-resistant apron should be worn.[6]

o Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator
should be used.[2] All work with the solid material should be conducted in a certified
chemical fume hood to minimize inhalation exposure.[6]

Operational Plan: Handling and Storage

Workflow for Handling 4-Methylphenylsulfonylurea
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Workflow for Handling 4-Methylphenylsulfonylurea

Preparation
- Conduct Risk Assessment
- Assemble all necessary PPE and materials

'

Handling
- Work in a chemical fume hood
- Weigh and handle the solid carefully to avoid dust generation

Experimental Use
- Follow established laboratory protocols

If not all material is used

SWELE Decontamination
- Store in a tightly sealed, labeled container .
. i - Clean all work surfaces and equipment
- Keep in a cool, dry, well-ventilated area

Waste Disposal
- Dispose of contaminated materials and excess chemical according to protocol
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Disposal Workflow for 4-Methylphenylsulfonylurea

Collect Waste
- Place excess 4-Methylphenylsulfonylurea and contaminated disposables in a labeled waste container.

;

Prepare for Hydrolysis
- In a fume hood, prepare a 1M NaOH or 1M HCI solution.

'

Hydrolysis
- Slowly add the waste to the acidic or basic solution with stirring.
- Allow to react for at least 24 hours.

:

Neutralization
- Check the pH of the solution.
- Neutralize with acid or base as appropriate.

l

Final Disposal
- Dispose of the neutralized solution down the drain with copious amounts of water, in accordance with local regulations.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 4-
Methylphenylsulfonylurea]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041070#personal-protective-equipment-for-handling-
4-methylphenylsulfonylurea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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